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Compound of Interest

Compound Name: 4'-Bromo-3-chloropropiophenone

Cat. No.: B1266078

Essential Safety and Handling Guide for 4'-Bromo-3-
chloropropiophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4'-
Bromo-3-chloropropiophenone, ensuring the well-being of laboratory personnel and
adherence to safety protocols. The following procedures are designed to offer clear, step-by-
step guidance for operational and disposal activities.

Hazard Identification and Physical Properties

4'-Bromo-3-chloropropiophenone is a halogenated propiophenone derivative classified as a
hazardous substance. It is known to cause skin and eye irritation, and may lead to respiratory
irritation.[1][2][3] It is a light yellow to light brown crystalline powder.[4][5]
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Property Value Source
Molecular Formula CoHsBrCIlO [1]
Molecular Weight 247.52 g/mol [1]

Light yellow to light brown
Appearance ) [4115]
crystalline powder

Melting Point 54-59 °C [11[4]

Boiling Point 333.8°C at 760 mmHg [4]

H315: Causes skin
irritationH319: Causes serious

GHS Hazard Statements S [11[2][3]
eye irritationH335: May cause

respiratory irritation

Signal Word Warning [1112][3]

Occupational Exposure Limits
(PEL, TWA)

Not established

Operational Plan: Safe Handling of 4'-Bromo-3-
chloropropiophenone

A systematic approach is essential when working with hazardous powders like 4'-Bromo-3-
chloropropiophenone to minimize exposure risk.

Engineering Controls and Preparation

o Ventilation: All handling of 4'-Bromo-3-chloropropiophenone powder must be conducted in
a certified chemical fume hood to prevent inhalation of dust particles.[2]

o Designated Area: Establish a designated area for working with this compound. Cover the
work surface with absorbent bench paper to contain any potential spills.[2]

o Enclosed Balance: Use an enclosed balance for weighing the powder to minimize the
dispersion of dust.[1]
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e Pre-weighing: Whenever possible, pre-weigh a covered vessel (e.g., a vial with a cap) and
then add the compound to this vessel inside the fume hood before re-weighing.[1]

» Spill Kit: Ensure a chemical spill kit appropriate for solid irritants is readily accessible before
beginning work.[5][6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following should be worn at all times when
handling 4'-Bromo-3-chloropropiophenone:

o Eye and Face Protection: Chemical safety goggles are mandatory. For procedures with a
higher risk of splashing or dust generation, a face shield should be worn in addition to

goggles.[3]

o Hand Protection: Due to the nature of this compound as a ketone, standard nitrile gloves are
not recommended as they can degrade when exposed to ketones.[3][4][7]

o Recommended Gloves: Butyl rubber, Polyvinyl Alcohol (PVA), or Viton gloves are more
suitable for handling ketones and chlorinated solvents.[3][7] Always inspect gloves for any
signs of degradation or perforation before use.

» Body Protection: A buttoned, long-sleeved laboratory coat is required. For handling larger
guantities, a chemically resistant apron over the lab coat is recommended.[3]

» Respiratory Protection:

o For small quantities in a fume hood: A NIOSH-approved N95 dust mask is recommended
to minimize inhalation risk.[1][8]

o For larger quantities or in case of ventilation failure: A half-mask or full-facepiece air-
purifying respirator with organic vapor cartridges and particulate filters should be used.[9]
[10]

Handling Procedure

» Don PPE: Before entering the designated handling area, put on all required PPE.
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» Prepare Workspace: Lay down absorbent paper on the work surface within the chemical

fume hood.
» Transferring the Chemical:
o Keep the container of 4'-Bromo-3-chloropropiophenone closed as much as possible.[1]

o When transferring the powder, use a spatula and handle it gently to avoid creating dust.
Transfer the powder in several small scoops rather than one large one.[1]

o Work as close as possible to the point of transfer to minimize the travel distance of the

open container.[1]

e Post-Handling:

[¢]

Securely close the container of 4'-Bromo-3-chloropropiophenone.

o Decontaminate the spatula and any other equipment used with a suitable solvent (e.qg.,
ethanol) in the fume hood, collecting the rinse as halogenated waste.

o Wipe down the work surface with a damp cloth or paper towel, and dispose of the cleaning

materials as solid hazardous waste.[6]

o Carefully remove PPE, avoiding self-contamination. Wash hands thoroughly with soap and

water after removing gloves.

Disposal Plan: Waste Management of 4'-Bromo-3-
chloropropiophenone

Proper segregation and disposal of chemical waste are crucial to ensure safety and

environmental compliance.

Waste Segregation

o Halogenated Organic Waste: As 4'-Bromo-3-chloropropiophenone is a halogenated
organic compound, all waste containing this chemical must be collected separately from non-
halogenated waste.[11][12][13]
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¢ Waste Streams:

o Solid Waste: Unused 4'-Bromo-3-chloropropiophenone, contaminated gloves,
absorbent paper, and weighing boats should be placed in a designated, sealed, and
clearly labeled container for solid halogenated organic waste.[14]

o Liquid Waste: Any solutions containing 4'-Bromo-3-chloropropiophenone or solvents
used for cleaning contaminated equipment should be collected in a separate, sealed, and
labeled container for liquid halogenated organic waste.[12][13]

Labeling and Storage

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
"Halogenated Organic Waste," and a list of the chemical contents.[11][13]

o Storage: Waste containers should be kept tightly closed and stored in a cool, dry, and well-
ventilated area, away from incompatible materials.[13]

Disposal Procedure

o Collection: Place all waste into the appropriate, correctly labeled waste containers as it is
generated.

« Documentation: Maintain a log of the chemicals and their approximate quantities added to
each waste container.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company.[3] Do not dispose of this chemical down the drain.[13]

Emergency Procedures: Spill and Exposure
Spill Cleanup

e Small Spills (Solid):

o Alert others in the area.
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o Wearing appropriate PPE, gently cover the spill with an inert absorbent material (such as
sand or vermiculite) to avoid creating dust.[6][15] Do not dry sweep.[5]

o Carefully scoop the mixture into a labeled hazardous waste container.[6]

o Wipe the area with a wet paper towel and dispose of it as hazardous waste.[6]

e Large Spills:
o Evacuate the area immediately.
o Alert your supervisor and contact your institution's EHS office.

o Prevent others from entering the area.

Personnel Exposure

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Workflow Diagrams
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Caption: Workflow for Safe Handling and Disposal of 4'-Bromo-3-chloropropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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